Cas no 117341-93-2 (6-chloro-6-methylbicyclo3.1.0hexan-2-one)

• Product Name: 6-chloro-6-methylbicyclo3.1.0hexan-2-one
• CAS No: 117341-93-2
• MF: C₇H₉ClO
• MW: 144.598761320114
• MDL: MFCD24693134
• CID: 2615354
• PubChem ID: 14264941
• Update Time: 2025-08-03

6-chloro-6-methylbicyclo3.1.0hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-6-methylbicyclo[3.1.0]hexan-2-one
• 6-chloro-6-methylbicyclo3.1.0hexan-2-one
• 117341-93-2
• Bicyclo[3.1.0]hexan-2-one, 6-chloro-6-methyl-
• EN300-216935
• DTXSID20558154

• MDL： MFCD24693134
• Inchi： 1S/C7H9ClO/c1-7(8)4-2-3-5(9)6(4)7/h4,6H,2-3H2,1H3
• InChI Key： ZNVASLZCGNQJDR-UHFFFAOYSA-N
• SMILES： ClC1(C)C2C(CCC21)=O

Computed Properties

• Exact Mass: 144.0341926Da
• Monoisotopic Mass: 144.0341926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-chloro-6-methylbicyclo3.1.0hexan-2-one

6-Chloro-6-Methylbicyclo[3.1.0]Hexan-2-One: A Comprehensive Overview

The compound 6-chloro-6-methylbicyclo[3.1.0]hexan-2-one, identified by the CAS number 117341-93-2, is a bicyclic ketone with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic ketones, which are known for their rigid structures and potential applications in drug design and agrochemicals.

The molecular structure of 6-chloro-6-methylbicyclo[3.1.0]hexan-2-one consists of a bicyclo[3.1.0]hexane skeleton, with a chlorine atom and a methyl group both attached to the sixth carbon atom, along with a ketone group at the second position. This arrangement imparts the molecule with a high degree of structural rigidity, which is often desirable in drug design for enhancing bioavailability and target specificity.

Recent studies have explored the synthesis of this compound through various methods, including ring-closing metathesis and other organocatalytic approaches. These methods have not only improved the efficiency of synthesis but also opened up new avenues for modifying the structure to explore its pharmacological potential.

In terms of applications, 6-chloro-6-methylbicyclo[3.1.0]hexan-2-one has shown promise in the development of new pharmaceutical agents. Its rigid bicyclic framework makes it an ideal candidate for use as a scaffold in drug design, particularly in the creation of kinase inhibitors and other enzyme-targeting molecules.

Moreover, this compound has been investigated for its potential in agrochemicals, where its structural properties could be leveraged to develop more effective pesticides or herbicides with reduced environmental impact.

The latest research has also delved into the stereochemistry of this compound, revealing that its specific stereochemical configuration plays a crucial role in its biological activity. This understanding has paved the way for enantioselective syntheses, enabling the production of enantiomerically pure compounds that are essential for studying their pharmacokinetic profiles.

In conclusion, 6-chloro-6-methylbicyclo[3.1.0]hexan-2-one, CAS number 117341-93-2, stands as a testament to the ongoing advancements in organic chemistry and its applications in various scientific domains. Its unique structure and versatile properties continue to make it a focal point for researchers seeking innovative solutions in drug discovery and beyond.